1-(4-methoxybenzyl)-5-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-5-pyrrolidin-1-ylsulfonylpyridin-2-one
• InChI: InChI=1S/C17H20N2O4S/c1-23-15-6-4-14(5-7-15)12-18-13-16(8-9-17(18)20)24(21,22)19-10-2-3-11-19/h4-9,13H,2-3,10-12H2,1H3
• InChI Key: OQEUVTQZXKCWMX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=C(C=CC2=O)S(=O)(=O)N3CCCC3
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

1-(4-methoxybenzyl)-5-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one, also known as JNJ-1930942, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of pyridinones and has been shown to possess a range of pharmacological properties.

Scientific Research Applications

Structure and Molecular Conformation

The structure and molecular conformation of 1-(4-methoxybenzyl)-5-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one and related compounds have been studied extensively. Surajit Banerjee and colleagues analyzed the crystal structure and molecular conformation of a similar compound, 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, using X-ray analysis and AM1 molecular orbital methods. Their research highlights the importance of understanding the precise geometric and electronic arrangement of molecules for applications in antineoplastic agents (Banerjee et al., 2002).

Photophysicochemical Properties

The photophysicochemical properties of compounds related to 1-(4-methoxybenzyl)-5-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one have been studied for their potential in photocatalytic applications and photodynamic therapy. Gülen Atiye Öncül and colleagues synthesized a series of compounds, including zinc(II) phthalocyanine substituted with benzenesulfonamide units, and investigated their spectroscopic, photophysical, and photochemical properties. These properties are critical for applications in photodynamic therapy, an effective alternative therapy in cancer treatment (Öncül, Öztürk, & Pişkin, 2021).

Antimicrobial Activity

The compound has been studied for its potential in antimicrobial applications. N. Desai and colleagues developed and synthesized novel 4-thiazolidinone hybrids with pyridine and pyrazole heterocycles and investigated their antimicrobial activity against several bacterial and fungal strains. Understanding the antimicrobial efficacy of such compounds is crucial for developing new therapeutic agents (Desai, Jadeja, & Khedkar, 2022).

Catalytic Properties

The catalytic properties of related compounds have been explored in various chemical reactions. S. Hazra and colleagues synthesized sulfonated Schiff base copper(II) complexes and applied them as selective catalysts for the homogeneous peroxidative oxidation of primary and secondary alcohols. Such studies are fundamental for advancing synthetic methodologies in organic chemistry (Hazra et al., 2015).